![molecular formula C13H11F2NO B6167965 6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile CAS No. 1546920-74-4](/img/no-structure.png)
6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile
Overview
Description
6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile (DFSPC) is an organic compound that has been studied extensively in scientific research due to its interesting properties. It is a fluorinated aromatic compound, with a spirocyclic ring system, and a carbonitrile group. It has a wide range of applications in scientific research, due to its unique structure and wide range of biochemical and physiological effects.
Scientific Research Applications
6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has a wide range of applications in scientific research. It has been used in the study of enzyme inhibitors, as a fluorescent probe for the detection of metal ions, and as a structural probe for the study of protein-ligand interactions. Additionally, it has been used in the development of new drugs and as a tool for studying the structure and function of various proteins and enzymes.
Mechanism of Action
6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has been shown to interact with proteins and enzymes through a variety of mechanisms. It has been shown to bind to the active site of enzymes, resulting in the inhibition of their activity. Additionally, it has been shown to interact with the active site of proteins, resulting in the alteration of their structure and function.
Biochemical and Physiological Effects
6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, resulting in the inhibition of various metabolic pathways. Additionally, it has been shown to alter the structure and function of proteins, resulting in the alteration of various physiological processes.
Advantages and Limitations for Lab Experiments
6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable in a variety of conditions. Additionally, it has a wide range of biochemical and physiological effects, making it an ideal tool for studying various biological processes. However, it also has some limitations. It is a relatively expensive compound, and it can be difficult to obtain in large quantities.
Future Directions
In the future, 6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile could be used in the development of new drugs and therapies. Additionally, it could be used to study the structure and function of various proteins and enzymes, as well as to develop new fluorescent probes for the detection of metal ions. Additionally, it could be used to study the effects of various environmental toxins and pollutants on biological systems. Finally, it could be used to study the effects of various mutations on biological processes.
Synthesis Methods
6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile can be synthesized by a two-step process. The first step involves the formation of a difluorophenyl anion from the reaction of 2,4-difluorophenol with sodium hydride in dimethylformamide (DMF). The second step involves the nucleophilic addition of the difluorophenyl anion to a carbonitrile to form the desired 6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile. This two-step process has been shown to be efficient and reliable, allowing for the synthesis of 6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile involves the reaction of a substituted cyclohexanone with a cyanoacetamide in the presence of a Lewis acid catalyst to form the spirocyclic intermediate, which is then subjected to a dehydration reaction to yield the final product.", "Starting Materials": [ "2,4-difluorobenzaldehyde", "cyclohexanone", "cyanoacetamide", "Lewis acid catalyst" ], "Reaction": [ "Step 1: Condensation of 2,4-difluorobenzaldehyde with cyclohexanone in the presence of a Lewis acid catalyst to form the corresponding substituted cyclohexanone intermediate.", "Step 2: Reaction of the substituted cyclohexanone intermediate with cyanoacetamide in the presence of a Lewis acid catalyst to form the spirocyclic intermediate.", "Step 3: Dehydration of the spirocyclic intermediate using a suitable dehydrating agent to yield the final product, 6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile." ] } | |
CAS RN |
1546920-74-4 |
Product Name |
6-(2,4-difluorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile |
Molecular Formula |
C13H11F2NO |
Molecular Weight |
235.2 |
Purity |
95 |
Origin of Product |
United States |
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